Methyl 4-(2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N3O4S2/c1-14-3-7-16(8-4-14)24-20(27)13-31-22-25-18(12-30-22)11-19(26)23-17-9-5-15(6-10-17)21(28)29-2/h3-10,12H,11,13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: KFSAOTMSNXSKBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 941874-80-2

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Thiazole derivatives, which this compound is a part of, have been synthesized using various methods, including [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Anticancer Activity

Compounds derived from the synthesis involving methyl 4-(2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamido)benzoate have shown promising anticancer activity. A study evaluating the anticancer activity of novel 4-thiazolidinones containing a benzothiazole moiety, which is structurally related to the compound , has highlighted their effectiveness. These compounds, synthesized through reactions with trithiocarbonyl diglycolic acid and subsequent condensation, demonstrated anticancer activity on various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. Among these compounds, one was particularly notable for its potent activity, suggesting the potential for derivatives of the compound to serve as leads for anticancer drug development (Havrylyuk et al., 2010).

Aldose Reductase Inhibition

Derivatives of the compound have been explored for their potential as aldose reductase inhibitors, which play a crucial role in managing complications related to diabetes. A study synthesizing oxothiazolidine benzoate and acetate derivatives, structurally similar to this compound, evaluated them as inhibitors of aldehyde reductase and aldose reductase. Several derivatives demonstrated potent inhibitory activity, indicating the compound's potential utility in developing treatments for diabetic complications (Saeed et al., 2014).

Antimicrobial Activity

Thiazole derivatives synthesized using the compound have been investigated for their antimicrobial properties. A study involving the synthesis of 2-[(benzazole-2-yl)thioacetylamino]thiazole derivatives, which could be structurally related to the compound , tested these compounds for antimicrobial activity. They exhibited significant antimicrobial activity against various bacterial and fungal strains, highlighting the potential of this compound derivatives in developing new antimicrobial agents (Turan-Zitouni et al., 2004).